Cas no 60283-14-9 (1-(2-Amino-5-(piperidin-1-yl)phenyl)ethanone)

• Product Name: 1-(2-Amino-5-(piperidin-1-yl)phenyl)ethanone
• CAS No: 60283-14-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD08276934
• CID: 951568
• PubChem ID: 13813688
• Update Time: 2025-07-24

1-(2-Amino-5-(piperidin-1-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-(piperidin-1-yl)phenyl)ethanone
• 1-(2-amino-5-piperidin-1-ylphenyl)ethanone
• 1-(2-Amino-5-piperidinophenyl)-1-ethanone
• 2-AMINO-5-PIPERIDIN-1-YLACETOPHENONE
• 1-(3-Acetyl-4-aminophenyl)piperidine
• 1-acetyl-2-amino-5-piperidylbenzene
• 2-Acetyl-4-(piperidin-1-yl)aniline
• 2'-Amino-5'-piperidino-acetophenon
• 2'-amino-5'-piperidinoacetophenone
• CS-0357627
• 1-[2-amino-5-(piperidin-1-yl)phenyl]ethanone
• AKOS005069535
• 60283-14-9
• 1-(2-Amino-5-(piperidin-1-yl)phenyl)ethan-1-one
• A869011
• DTXSID40550317
• 11Z-0867
• 1-(2-Amino-5-piperidinophenyl)-1-ethanone, AldrichCPR
• J-502926
• MFCD08276934
• 1-[2-Amino-5-(piperidin-1-yl)phenyl]ethan-1-one
• SCHEMBL11736864

• MDL： MFCD08276934
• Inchi： 1S/C13H18N2O/c1-10(16)12-9-11(5-6-13(12)14)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8,14H2,1H3
• InChI Key： KOJWMWIBEZYOOE-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C=CC(=C1)N1CCCCC1)N

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Melting Point: 66-68°C
• PSA: 46.33000
• LogP: 3.10790

1-(2-Amino-5-(piperidin-1-yl)phenyl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT